Cas no 1805330-54-4 (3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805330-54-4
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 4848073
• Update Time: 2025-11-06

3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H8BrF2N/c1-5-2-3-12-7(8(10)11)6(5)4-9/h2-3,8H,4H2,1H3
• InChI Key： UMTSOUIEKAAGBK-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805330-54-4)

3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine, identified by its CAS number 1805330-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of both bromomethyl and difluoromethyl substituents in its molecular framework imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

The bromomethyl group, characterized by its electrophilic nature, facilitates nucleophilic substitution reactions, enabling the introduction of various functional groups at this position. This reactivity is particularly useful in constructing biaryl structures or incorporating amino groups through nucleophilic aromatic substitution (SNAr) mechanisms. On the other hand, the difluoromethyl group introduces electron-withdrawing effects and enhances metabolic stability, which are critical factors in drug design. The 4-methylpyridine core provides a stable aromatic platform with a methyl group at the 4-position, which can influence electronic properties and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for their potential applications in drug discovery. Specifically, compounds with fluorinated substituents have been extensively studied due to their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic clearance. The combination of bromomethyl and difluoromethyl groups in 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine makes it an intriguing candidate for further exploration in this context.

One of the most compelling aspects of this compound is its utility as a building block for synthesizing pharmacologically active agents. For instance, researchers have leveraged its reactivity to develop kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromomethyl group allows for facile attachment of amines or other nucleophiles, while the difluoromethyl group can enhance binding affinity by improving interactions with hydrogen bond donors or acceptors on biological targets. This dual functionality has been exploited in the design of small molecule inhibitors that exhibit high selectivity and potency.

Moreover, the structural features of 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine align well with current trends in medicinal chemistry aimed at optimizing drug-like properties. The pyridine ring is a common pharmacophore found in numerous approved drugs, and modifications at specific positions can significantly alter biological activity. The presence of both electron-withdrawing (difluoromethyl) and electrophilic (bromomethyl) groups provides a balance that can enhance both potency and selectivity. This makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have also highlighted the role of fluorinated pyridines in modulating receptor interactions. For example, fluorine atoms can influence the conformational flexibility of molecules, thereby affecting their binding to proteins such as kinases or G protein-coupled receptors (GPCRs). The difluoromethyl group in particular has been shown to improve binding affinity by increasing hydrophobic interactions or by participating in halogen bonding with polar residues in the binding pocket. These insights have guided the development of novel analogs of 3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine with enhanced pharmacological profiles.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by functional group interconversions to introduce the desired substituents at specific positions on the pyridine ring. The bromination step is particularly critical, as it must be carefully controlled to ensure high regioselectivity and yield. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to achieve more complex modifications efficiently.

In conclusion,3-(Bromomethyl)-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805330-54-4) represents a promising intermediate for pharmaceutical research due to its unique structural features and reactivity. Its combination of electrophilic and electron-withdrawing groups offers versatile opportunities for further derivatization into biologically active compounds. As research continues to uncover new applications for fluorinated pyridines,this compound is likely to remain a cornerstone in the development of innovative therapeutic agents addressing unmet medical needs.